4-[2-Chloro-4-(trifluoromethyl)phenoxy]phenol

• CAS RN: 58594-97-1
• Molecular Formula: C13H8ClF3O2
• Molecular Weight: 288.65 g/mol
• IUPAC Name: 4-[2-chloro-4-(trifluoromethyl)phenoxy]phenol
• InChI: InChI=1S/C13H8ClF3O2/c14-11-7-8(13(15,16)17)1-6-12(11)19-10-4-2-9(18)3-5-10/h1-7,18H
• InChI Key: XKBVEHVQDYRJCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OC2=C(C=C(C=C2)C(F)(F)F)Cl

Description

4-[2-Chloro-4-(trifluoromethyl)phenoxy]phenol is a useful research compound. Its molecular formula is C13H8ClF3O2 and its molecular weight is 288.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Benzyloxyphenyl 2-chloro-4-trifluoromethylphenyl ether (25 g., 0.066 mole), purified by recrystallization from methanol, ethyl acetate (200 ml.) and 10% palladium on charcoal (1.0 g.) are charged to a 2-liter Paar hydrogenation bottle and shaken in a hydrogen atmosphere (40-45 psi) until hydrogen uptake ceases. The catalyst is then removed by filtration and the solvent and toluene are removed in vacuo to give 17.9 g. (94% yield) of 4-(2-chloro-4-trifluoromethylphenoxy)phenol, mp 55°-6° C.